Cas no 124005-68-1 (1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-)

• Product Name: 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
• CAS No: 124005-68-1
• MF: C₉H₄F₄N₂
• MW: 216.135075569153
• CID: 103914
• PubChem ID: 688180
• Update Time: 2025-04-18

1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
• 1-(2,3,5,6-Tetrafluorophenyl)imidazole
• (2,3,5,6-tetrafluorophenyl)imidazole
• 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)
• 1-(2,3,5,6-Tetrafluorophenyl)iMidazole,99%
• 124005-68-1
• 1-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
• AKOS024370880
• SCHEMBL1185292
• DTXSID00350815
• FT-0643020

• Inchi： 1S/C9H4F4N2/c10-5-3-6(11)8(13)9(7(5)12)15-2-1-14-4-15/h1-4H
• InChI Key： LMGDDTFQPQTOIU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1N1C=NC=C1)F)F)F

Computed Properties

• Exact Mass: 216.03100
• Monoisotopic Mass: 216.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.46
• Melting Point: 92-94 °C(lit.)
• Boiling Point: 275.7°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.527
• PSA: 17.82000
• LogP: 2.42870
• Solubility: Not determined

1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38